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Compound of Interest

N-Boc-4-
Compound Name: S
carboxymethoxypiperidine

Cat. No.: B060413

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

In the landscape of modern medicinal chemistry, the piperidine moiety stands as a privileged
scaffold, frequently incorporated into the architecture of a vast array of therapeutic agents to
enhance their pharmacological profiles. Among the diverse range of functionalized piperidines,
N-Boc-4-carboxymethoxypiperidine has emerged as a particularly versatile and valuable
building block. Its unique structural features, comprising a sterically accessible carboxymethoxy
group for diverse chemical elaborations and a Boc-protected nitrogen for controlled synthetic
manipulations, offer a powerful platform for the construction of complex and novel drug
candidates. This technical guide provides a comprehensive overview of the synthesis, key
applications, and experimental protocols associated with N-Boc-4-
carboxymethoxypiperidine, underscoring its significance as a pivotal intermediate in
contemporary drug discovery and development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Boc-4-
carboxymethoxypiperidine is essential for its effective utilization in organic synthesis. The
table below summarizes key properties of this compound and its immediate precursor, N-Boc-
4-hydroxypiperidine.
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Property

N-Boc-4-
carboxymethoxypiperidine
(Predicted)

N-Boc-4-
hydroxypiperidine[1][2]

Molecular Formula C12H21NOs C10H19NOs
Molecular Weight 259.30 g/mol 201.26 g/mol
) ) ] White to off-white crystalline
Appearance White to off-white solid
powder
Melting Point Not available 61-65 °C
Boiling Point >300 °C (Predicted) 292.3 °C at 760 mmHg
- Soluble in polar organic Soluble in methanol, ethanol,
Solubility

solvents

DCM

pKa (Carboxylic Acid)

~3-4 (Predicted)

~14.80 (hydroxyl group)

Synthesis of N-Boc-4-carboxymethoxypiperidine: A
Two-Step Approach

The synthesis of N-Boc-4-carboxymethoxypiperidine is typically achieved through a

straightforward two-step process starting from the commercially available N-Boc-4-

hydroxypiperidine. This process involves an initial O-alkylation followed by ester hydrolysis.

N-Boc-4-hydroxypiperidine NaH, Ethyl bromoacetate, THF, Q

ert-Butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate

Hydrolysis

Intermediate Ester

LiOH, THF/H20 @-Boc-4-carboxymethoxypiperiding

G\l-Boc-4-carboxymethoxypiperidin%

(Amine Moiety (Ar-NHz))

(e Gmﬁi_%) US:ISE A) CCR2 Antagonist Precursoa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Boc-4-carboxymethoxypiperidine: A Versatile Scaffold
for Innovations in Drug Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060413#n-boc-4-carboxymethoxypiperidine-as-a-
versatile-building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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